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Compound of Interest

Compound Name: 4-(Methylsulfonyl)picolinic acid

Cat. No.: B8097543

Get Quote

Executive Summary
4-(Methylsulfonyl)picolinic acid is a bifunctional pyridine scaffold characterized by a

carboxylic acid at the C2 position and a methylsulfonyl group at the C4 position. This specific

substitution pattern renders the molecule highly valuable in medicinal chemistry for two primary

reasons:

Electronic Activation: The electron-withdrawing nature of the sulfone (

), combined with the pyridine nitrogen, makes the C4 position highly susceptible to
Nucleophilic Aromatic Substitution (

). This allows the sulfone to act as a "place-holder" or leaving group for late-stage
diversification.

Chelation Potential: The picolinic acid moiety (N atom adjacent to COOH) acts as a bidentate

ligand, relevant for metallo-enzyme inhibition or fragment-based drug design (FBDD).

This guide provides a validated roadmap for the synthesis, characterization, and derivatization

of this compound, moving beyond basic data to actionable experimental logic.
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Chemical & Physical Specifications
The following data aggregates predicted and experimental values suitable for establishing

analytical standards.

Property Value / Description Notes

CAS Number 1026676-25-4 Unique identifier.[1][2][3][4][5]

Formula

Molecular Weight 201.20 g/mol Monoisotopic Mass: 201.01

Appearance
White to off-white crystalline

solid

Hygroscopic tendency; store

desiccated.

Solubility DMSO, Methanol, DMF

Poor solubility in non-polar

solvents (

, Hexane).

pKa (Acid) ~2.1 (Predicted)
Acidic due to electron-deficient

ring.

LogP ~ -0.1 to 0.5
Low lipophilicity due to polarity

of sulfone/acid.

Melting Point >140 °C (Decomposes)
Note: Sulfones often have high

MPs.

Synthetic Pathways & Process Chemistry[6]
The most robust route to 4-(methylsulfonyl)picolinic acid avoids direct sulfonylation of the

unactivated ring. Instead, it utilizes a "Sulfide Oxidation" strategy starting from commercially

available 4-chloropicolinic acid.

Validated Synthesis Protocol
Step 1: Nucleophilic Displacement (Introduction of Sulfur)

Precursor: 4-Chloropicolinic acid (CAS 5470-22-4) or its methyl ester.
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Reagent: Sodium thiomethoxide (

).

Conditions: DMF or DMSO,

.

Mechanism:

. The chlorine at C4 is displaced by the thiolate.

Critical Insight: Use the methyl ester for easier purification (chromatography) and hydrolysis

later. If using the free acid, use 2.2 equivalents of base to handle the carboxylate.

Step 2: Oxidation (Sulfide

Sulfone)
Reagent: Sodium Tungstate (

) / Hydrogen Peroxide (

) OR

-CPBA.

Conditions: Aqueous/Acetic acid (for tungstate) or DCM (for

-CPBA).

Why this route? Direct sulfonylation (using sodium methanesulfinate) often requires copper

catalysis and high temperatures which can decarboxylate the picolinic acid. The oxidation

route is milder and higher yielding.

Key Transformation Logic

4-Chloropicolinic Acid
(CAS 5470-22-4)

4-(Methylthio)picolinic Acid
(Intermediate)

NaSMe, DMF
80°C, SnAr 4-(Methylsulfonyl)picolinic Acid

(CAS 1026676-25-4)

H2O2, Na2WO4
or mCPBA
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Click to download full resolution via product page

Figure 1: Step-wise synthesis via sulfide oxidation, prioritizing mild conditions to preserve the

carboxylic acid.

Reactivity Profile & Derivatization
For drug discovery scientists, the utility of this compound lies in its orthogonal reactivity. You

can modify the C2-acid and the C4-sulfone independently.

The C4 "Safety-Catch" ( Lability)
The C4-sulfonyl group is a "super-leaving group" in this system. The pyridine ring is electron-

deficient (

-deficient), and the protonated/esterified carboxyl group at C2 further withdraws electron
density.

Reaction: Displacement of

by amines, alkoxides, or thiols.

Application: This allows the synthesis of 4-amino-picolinates which are otherwise difficult to

access.

Control: To prevent premature displacement, perform amide coupling at C2 before exposing

the molecule to strong nucleophiles at high temperatures.

C2-Amidation
Protocol: Standard coupling (HATU, EDC/HOBt) works well.

Caution: Avoid converting to the acid chloride using

at high heat, as this may degrade the sulfone or cause self-reaction. Use oxalyl
chloride/DMF at

if an acid chloride is required.
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Figure 2: Orthogonal reactivity map. Blue path preserves the sulfone; Red path utilizes the

sulfone as a leaving group.

Medicinal Chemistry Applications
Bioisosterism & Metabolic Stability
The methylsulfonyl group is often used as a bioisostere for a carbonyl or a sulfonamide. It is

metabolically robust (unlike the sulfide precursor, which is prone to S-oxidation in vivo).

LogP Modulation: The sulfone lowers LogP compared to a phenyl ring, improving aqueous

solubility.

H-Bonding: The sulfone oxygens are weak Hydrogen Bond Acceptors (HBA), useful for

interacting with backbone amides in protein active sites.

Fragment-Based Drug Discovery (FBDD)
This molecule is an ideal "fragment" for screening:

Low MW (<250): Allows room for growth.

Vectorial Growth: The C2 acid allows growth into the solvent front, while the C4 sulfone can

probe deep hydrophobic pockets or be displaced to introduce specificity elements.
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Analytical Characterization
To validate the identity of synthesized batches, look for these specific spectral signatures:

NMR (DMSO-

):

ppm (Broad s, 1H,

).

ppm (d, 1H, C6-

, adjacent to N).

ppm (s, 1H, C3-

, adjacent to COOH).

ppm (d, 1H, C5-

).

ppm (s, 3H,

).

IR Spectroscopy:

Strong bands at

and

(Sulfone

stretch).

Broad band

(

stretch of carboxylic acid).
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Sharp band

(

stretch).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8097543/docs#4-methylsulfonyl-picolinic-acid-
technical-profile-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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